Cas no 1153787-68-8 (4-2-(Carbamoylamino)ethylbenzoic Acid)

• Product Name: 4-2-(Carbamoylamino)ethylbenzoic Acid
• CAS No: 1153787-68-8
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 4573238
• PubChem ID: 43665813
• Update Time: 2025-10-30

4-2-(Carbamoylamino)ethylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-(carbamoylamino)ethyl]benzoic acid
• Benzoic acid, 4-[2-[(aminocarbonyl)amino]ethyl]-
• 4-2-(Carbamoylamino)ethylbenzoic Acid

• Inchi： 1S/C10H12N2O3/c11-10(15)12-6-5-7-1-3-8(4-2-7)9(13)14/h1-4H,5-6H2,(H,13,14)(H3,11,12,15)
• InChI Key： PFAPWSJUQICCDH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CCNC(N)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-2-(Carbamoylamino)ethylbenzoic Acid

Introduction to 4-2-(Carbamoylamino)ethylbenzoic Acid (CAS No. 1153787-68-8)

4-2-(Carbamoylamino)ethylbenzoic Acid (CAS No. 1153787-68-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a potential therapeutic agent and as a building block for the synthesis of more complex molecules.

The molecular structure of 4-2-(Carbamoylamino)ethylbenzoic Acid consists of a benzoic acid moiety linked to an aminoethyl group, which is further functionalized with a carbamoyl group. This combination of functional groups imparts the compound with a range of chemical properties that make it suitable for diverse applications. The benzoic acid moiety provides the compound with carboxylic acid functionality, which can participate in various chemical reactions, such as esterification and amidation. The aminoethyl group adds flexibility and reactivity, while the carbamoyl group introduces additional functionalities that can be exploited in drug design and synthesis.

In recent years, 4-2-(Carbamoylamino)ethylbenzoic Acid has been the subject of numerous studies aimed at exploring its potential therapeutic applications. One area of particular interest is its use as an intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has highlighted the compound's ability to serve as a scaffold for the development of inhibitors targeting viral proteases, which are crucial for viral replication. These inhibitors have shown promising antiviral activity against a range of viruses, including influenza and hepatitis C.

Beyond antiviral applications, 4-2-(Carbamoylamino)ethylbenzoic Acid has also been investigated for its potential in cancer therapy. Studies have demonstrated that derivatives of this compound can exhibit selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis in cancer cells. These findings suggest that 4-2-(Carbamoylamino)ethylbenzoic Acid and its derivatives may have a role in the development of new anticancer drugs.

The synthetic versatility of 4-2-(Carbamoylamino)ethylbenzoic Acid has also made it an attractive starting material for the preparation of other bioactive molecules. For instance, researchers have used this compound as a building block to synthesize compounds with anti-inflammatory properties. These derivatives have shown efficacy in reducing inflammation in animal models, making them potential candidates for the treatment of inflammatory diseases such as arthritis and colitis.

In addition to its therapeutic applications, 4-2-(Carbamoylamino)ethylbenzoic Acid has found use in analytical chemistry and materials science. Its unique chemical properties make it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have been explored for their potential applications in catalysis and materials science, including the development of new catalysts and functional materials.

The safety profile of 4-2-(Carbamoylamino)ethylbenzoic Acid is another important aspect that has been studied extensively. Toxicological evaluations have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical studies. However, as with any new chemical entity, ongoing research is necessary to fully understand its safety profile and ensure its safe use in clinical settings.

In conclusion, 4-2-(Carbamoylamino)ethylbenzoic Acid (CAS No. 1153787-68-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for the development of novel therapeutics and other bioactive molecules. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing medical science and improving patient outcomes.